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Compound of Interest

Compound Name: PROLI NONOate

Cat. No.: B15562104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the nitric oxide (NO) donor, PROLI
NONOate, focusing on its chemical properties, mechanism of action, and experimental

considerations.

Core Chemical and Physical Properties
PROLI NONOate, formally known as 1-(hydroxy-NNO-azoxy)-L-proline, disodium salt, is a

highly utilized compound in research for its ability to rapidly and spontaneously release nitric

oxide under physiological conditions.[1][2][3] Its key properties are summarized below.
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Property Value Reference

Chemical Formula C₅H₇N₃O₄ • 2Na [4][5]

Molar Mass (Formula Weight) 219.1 g/mol [1][4][5]

CAS Number 178948-42-0 [4][5]

Appearance Crystalline solid [2][5]

Purity Typically ≥98% [4][5]

Solubility
>100 mg/mL in aqueous

buffers
[2][5]

UV Maximum Absorption

(λmax)
252 nm (ε = 8,400 M⁻¹ cm⁻¹) [5][6]

Half-life (t½) 1.8 seconds (at 37°C, pH 7.4) [1][2][5]

NO Moles Released
2 moles of NO per mole of

parent compound
[1][2][5]

Mechanism of Nitric Oxide Release
PROLI NONOate belongs to a class of compounds known as diazeniumdiolates (NONOates),

which are characterized by the [N(O)NO]⁻ functional group.[7] The release of nitric oxide is a

spontaneous, pH-dependent process that follows first-order kinetics.[1][2][5] In the presence of

protons (i.e., in a buffered solution at physiological pH), the compound rapidly decomposes to

yield two molecules of nitric oxide and the parent amine, L-proline.[6][7] Due to its extremely

short half-life of 1.8 seconds at 37°C and pH 7.4, it is considered an ultrafast NO donor.[5][7]

The decomposition pathway can be visualized as follows:
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PROLI NONOate decomposition pathway.

Signaling and Biological Effects
The nitric oxide released from PROLI NONOate is a critical signaling molecule involved in

numerous physiological and pathophysiological processes.[8] Its mechanisms of action are

diverse and include:

Vasodilation: Activation of soluble guanylate cyclase (sGC) in vascular smooth muscle cells,

leading to relaxation.[7]

Anti-thrombotic Effects: Inhibition of platelet adherence and aggregation.[8]
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Modulation of Cell Proliferation: Prevention of vascular smooth muscle cell (VSMC)

proliferation and migration, which is a key factor in neointimal hyperplasia following vascular

injury.[8]

Antimicrobial Activity: Generation of reactive nitrogen species that can cause oxidative and

nitrosative damage to bacteria, leading to biofilm dispersal.[9][10]

Post-Translational Modification: NO can directly modify proteins through S-nitrosation,

affecting protein function and signaling cascades independent of the canonical cGMP

pathway.[8]

A common biological pathway initiated by NO is the sGC-cGMP pathway, which mediates

vasodilation.
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Canonical nitric oxide signaling pathway.

Experimental Protocols & Methodologies
Due to its sensitivity to moisture and air, PROLI NONOate requires careful handling.[6]

Storage: For long-term stability (≥1 year), the crystalline solid should be stored sealed under

nitrogen at -80°C.[6]

Stock Solution Preparation: PROLI NONOate is stable in alkaline solutions. A stock solution

can be prepared by dissolving the compound in 0.01 M NaOH. This alkaline stock is stable

for up to 24 hours at 0°C.[6]
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Initiating NO Release: To begin the experiment, an aliquot of the alkaline stock solution is

added to an excess of buffer at the desired experimental pH (e.g., pH 7.0-7.4). This initiates

the rapid, first-order decomposition and release of NO.[6]

The concentration of a PROLI NONOate solution can be verified using UV-Vis

spectrophotometry. The intact molecule has a characteristic UV absorbance maximum at 252

nm, with a molar extinction coefficient (ε) of 8,400 M⁻¹ cm⁻¹.[6] This allows for precise

concentration determination of the stock solution before initiating NO release.

The following workflow is a generalized procedure for studying the effects of PROLI NONOate
on cultured cells.

1. Prepare Stock Solution
(PROLI NONOate in 10 mM NaOH)

3. Initiate Treatment
Add stock solution to cell media

(buffered to pH 7.4)

2. Culture Cells
(e.g., VSMC, Endothelial Cells)

4. Incubate
(Short duration due to t½ = 1.8s)

5. Assess Outcome

Cell Viability Assay
(e.g., MTT, LDH)

Protein Analysis
(e.g., Western Blot for p-JNK)

Biofilm Dispersal Assay
(e.g., Crystal Violet Staining)

S-Nitrosation Assay
(e.g., Biotin Switch)
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Generalized workflow for in vitro experiments.

This guide serves as a foundational document for professionals working with PROLI NONOate.

Its rapid and predictable release of nitric oxide makes it an invaluable tool for investigating the

multifaceted roles of NO in biology and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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